Cas no 2171313-99-6 (3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide
• CAS No: 2171313-99-6
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5222959
• Update Time: 2025-06-28

3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-1-cyclopentyl-N-(1-methylpropyl)-

• Inchi： 1S/C13H22N4O/c1-3-9(2)15-13(18)11-8-17(16-12(11)14)10-6-4-5-7-10/h8-10H,3-7H2,1-2H3,(H2,14,16)(H,15,18)
• InChI Key： AAVAWFBTVPHWPV-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(C(NC(C)CC)=O)C(N)=N1

Additional information on 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide

3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 2171313-99-6): A Comprehensive Overview

3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 2171313-99-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-carboxamide structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a valuable candidate for drug discovery and development.

The 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide is part of the pyrazole family, a class of heterocyclic compounds known for their diverse pharmacological properties. The presence of the cyclopentyl and sec-butyl groups enhances its lipophilicity, which can influence its pharmacokinetic profile. Researchers are particularly interested in this compound due to its potential applications in targeting specific enzymes and receptors involved in various diseases.

One of the key reasons for the growing interest in 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide is its role in the development of small-molecule inhibitors. These inhibitors are increasingly being explored for their ability to modulate biological pathways, making them valuable in the treatment of conditions such as inflammation, metabolic disorders, and certain types of cancers. The compound's carboxamide moiety is particularly noteworthy, as it often contributes to hydrogen bonding interactions with target proteins.

In recent years, the demand for high-purity chemical intermediates like 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide has surged, driven by advancements in drug discovery technologies and the need for more efficient synthetic routes. The compound's CAS No. 2171313-99-6 is frequently searched in scientific databases, reflecting its relevance in contemporary research. Its synthesis typically involves multi-step organic reactions, with careful optimization to ensure high yield and purity.

From a market perspective, 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide is part of a broader trend toward custom synthesis and tailored molecular building blocks. Pharmaceutical companies and contract research organizations (CROs) are increasingly outsourcing the production of such compounds to specialized suppliers who can guarantee GMP-compliant standards. This shift underscores the importance of reliable and scalable synthetic methodologies.

The physicochemical properties of 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide also play a critical role in its applications. Its solubility, stability, and reactivity are carefully studied to ensure compatibility with various formulation strategies. For instance, the compound's amino group can be further functionalized, offering opportunities for the creation of derivatives with enhanced bioactivity or improved drug-like properties.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. Researchers use tools like docking simulations and QSAR studies to predict how 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide might interact with biological targets. These in silico approaches help streamline the drug development process by identifying promising candidates early on.

Environmental and regulatory considerations are also paramount when working with 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide. While the compound is not classified as hazardous, its handling and disposal must adhere to green chemistry principles to minimize environmental impact. This aligns with the broader industry push toward sustainable synthesis practices.

In summary, 3-amino-N-(sec-butyl)-1-cyclopentyl-1H-pyrazole-4-carboxamide (CAS No. 2171313-99-6) represents a versatile and valuable compound in modern chemical research. Its applications span medicinal chemistry, drug discovery, and pharmaceutical development, making it a focal point for scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its significance in the scientific community is expected to grow even further.